Cas no 946074-05-1 ((2R)-2-[Bis[3,5-bis(trifluoromethyl)phenyl][(triethylsilyl)oxy]methyl]pyrrolidine)

• Product Name: (2R)-2-[Bis[3,5-bis(trifluoromethyl)phenyl][(triethylsilyl)oxy]methyl]pyrrolidine
• CAS No: 946074-05-1
• MF: C₂₇H₂₉F₁₂NOSi
• MW: 639.59161067009
• MDL: MFCD30541717
• CID: 1987272
• PubChem ID: 16747907
• Update Time: 2025-10-31

(2R)-2-[Bis[3,5-bis(trifluoromethyl)phenyl][(triethylsilyl)oxy]methyl]pyrrolidine Chemical and Physical Properties

Names and Identifiers

• S-2-[bis[3,5-bis(trifluoroMethyl)phenyl] [(triethylsilyl)oxy]Methyl]-Pyrrolidine
• (2R)-2-[Bis[3,5-bis(trifluoromethyl)phenyl][(triethylsilyl)oxy]methyl]pyrrolidine
• (2S)-2-[Bis[3,5-bis(trifluoromethyl)phenyl][(triethylsilyl)oxy]methyl]pyrrolidine
• (2r)-2-{bis[3,5-bis(trifluoromethyl)phenyl][(triethylsilyl)oxy]methyl}pyrrolidine
• SB22833
• 2-[Bis[3,5-bis(trifluoromethyl)phenyl](triethylsiloxy)methyl]pyrrolidine
• (2S)-2-[Bis[3,5-bis(trifluoromethyl)phenyl][(triethylsilyl)oxy]methyl]pyrrolidine (ACI)
• (S)-2-(Bis(3,5-bis(trifluoromethyl)phenyl)((triethylsilyl)oxy)methyl)pyrrolidine
• 10.14272/ZWQDXQHXJZYMSN-QFIPXVFZSA-N.1
• SCHEMBL1504301
• doi:10.14272/ZWQDXQHXJZYMSN-QFIPXVFZSA-N.1
• 946074-05-1
• E81112
• (2S)-2-{bis[3,5-bis(trifluoromethyl)phenyl][(triethylsilyl)oxy]methyl}pyrrolidine

• MDL： MFCD30541717
• Inchi： 1S/C27H29F12NOSi/c1-4-42(5-2,6-3)41-23(22-8-7-9-40-22,16-10-18(24(28,29)30)14-19(11-16)25(31,32)33)17-12-20(26(34,35)36)15-21(13-17)27(37,38)39/h10-15,22,40H,4-9H2,1-3H3
• InChI Key： ZWQDXQHXJZYMSN-UHFFFAOYSA-N
• SMILES： [Si](CC)(CC)(CC)OC(C1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1)(C1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1)C1CCCN1

Computed Properties

• Exact Mass: 639.1826790g/mol
• Monoisotopic Mass: 639.1826790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 42
• Rotatable Bond Count: 8
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3

Experimental Properties

• Density: 1.273±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (2.7E-7 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on (2R)-2-[Bis[3,5-bis(trifluoromethyl)phenyl][(triethylsilyl)oxy]methyl]pyrrolidine

Recent Advances in the Application of (2R)-2-[Bis[3,5-bis(trifluoromethyl)phenyl][(triethylsilyl)oxy]methyl]pyrrolidine (CAS: 946074-05-1) in Chemical Biology and Pharmaceutical Research

The compound (2R)-2-[Bis[3,5-bis(trifluoromethyl)phenyl][(triethylsilyl)oxy]methyl]pyrrolidine (CAS: 946074-05-1) has recently emerged as a key player in chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This chiral pyrrolidine derivative, characterized by its trifluoromethyl and triethylsilyloxy groups, has demonstrated significant potential in asymmetric synthesis, catalysis, and drug discovery. Recent studies have highlighted its role as a privileged scaffold for the development of novel bioactive molecules and as a ligand in enantioselective transformations.

In the context of asymmetric catalysis, (2R)-2-[Bis[3,5-bis(trifluoromethyl)phenyl][(triethylsilyl)oxy]methyl]pyrrolidine has been employed as a highly efficient organocatalyst. A 2023 study published in Journal of the American Chemical Society demonstrated its utility in the enantioselective α-amination of carbonyl compounds, achieving excellent yields (up to 95%) and enantiomeric excess (up to 99% ee). The electron-withdrawing trifluoromethyl groups and the bulky triethylsilyloxy moiety were found to be critical for stabilizing the transition state and controlling stereoselectivity.

Pharmaceutical applications of this compound have also gained attention. Research published in Bioorganic & Medicinal Chemistry Letters (2024) reported its incorporation as a key structural element in the design of potent kinase inhibitors. The compound's ability to modulate protein-ligand interactions through its unique steric and electronic properties has made it particularly valuable in targeting challenging drug discovery targets, such as protein-protein interactions. Molecular docking studies revealed favorable binding interactions with the ATP-binding sites of several kinases, suggesting its potential as a versatile pharmacophore.

Recent synthetic methodology developments have expanded the accessibility of (2R)-2-[Bis[3,5-bis(trifluoromethyl)phenyl][(triethylsilyl)oxy]methyl]pyrrolidine. A 2024 report in Organic Process Research & Development described an improved scalable synthesis starting from commercially available (R)-proline, with an overall yield of 65% and excellent purity (>99%). This advancement addresses previous challenges in large-scale production, making the compound more readily available for both academic and industrial applications.

The compound's mechanism of action in biological systems continues to be an active area of investigation. Proteomic studies published in Chemical Science (2023) have identified several protein targets that interact with derivatives of this pyrrolidine scaffold, including enzymes involved in epigenetic regulation and signal transduction pathways. These findings open new avenues for the development of targeted therapies in oncology and inflammatory diseases.

Looking forward, the unique properties of (2R)-2-[Bis[3,5-bis(trifluoromethyl)phenyl][(triethylsilyl)oxy]methyl]pyrrolidine position it as a promising candidate for further exploration in medicinal chemistry and chemical biology. Current research efforts are focusing on expanding its applications in PROTAC design, covalent inhibitor development, and as a molecular probe for studying biological systems. The compound's versatility and demonstrated biological activity suggest it will remain an important tool in drug discovery and development for years to come.